Cas no 27297-45-6 (Hyperosid)

• Product Name: Hyperosid
• CAS No: 27297-45-6
• MF: C₂₁H₂₂O₁₂
• MW: 466.392187595367
• CID: 2032589
• PubChem ID: 14187089
• Update Time: 2025-04-21

Hyperosid Chemical and Physical Properties

Names and Identifiers

• Hyperosid
• (2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Glucodistylin
• CHEBI:177943
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Q27273370
• 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-5,7-DIHYDROXY-, (2R,3R)-
• AKOS040763321
• 9Y2629204W
• Glucopyranoside, taxifolin-3, beta-d
• 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-5,7-DIHYDROXY-, (2R-TRANS)-
• Dihydroquercetin 3-glucoside
• 27297-45-6
• Taxifolin-3-glucoside
• Dihydroquercetin-3 o-glucoside
• Taxifolin 3-O-beta-D-glucopyranoside
• DTXSID80181740
• (2R,3R)-Glucodistylin
• FLAVANONE, 3,3',4',5,7-PENTAHYDROXY-, 3-.BETA.-D-GLUCOPYRANOSIDE
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2R,3R)-
• TAXIFOLIN 3-O-.BETA.-D-GLUCOPYRANOSIDE
• (2R,3R)-(+)-Glucodistylin
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2R-trans)-
• Taxifolin-3'-O-beta-D-pyranglucoside
• (2R,3R)-(+)-TAXIFOLIN 3-GLUCOSIDE
• 2R,3R-Dihydroquercetin 3-O-beta-D-glucoside
• GLUCOPYRANOSIDE, TAXIFOLIN-3, .BETA.-D
• CHEMBL2332678
• (2R,3R)-(+/-)-Taxifolin 3-glucoside
• (2R, 3R)-2-(3, 4-dihydroxyphenyl)-5, 7-dihydroxy-3-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2, 3-dihydrochromen-4-one
• Flavanone, 3,3',4',5,7-pentahydroxy-, 3-beta-D-glucopyranoside
• UNII-9Y2629204W
• NCGC00385598-01!(2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• 2R,3R-DIHYDROQUERCETIN 3-O-.BETA.-D-GLUCOSIDE

• Inchi： 1S/C21H22O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-27,29-30H,6H2/t13-,15-,17+,18-,19-,20+,21+/m1/s1
• InChI Key： FVQOMEDMFUMIMO-UTZHSPHRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1C(C2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O)=O)O)O)O

Computed Properties

• Exact Mass: 466.11112613g/mol
• Monoisotopic Mass: 466.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 207Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides